Cas no 179056-46-3 (N-[[3-(1-methyltetrazol-5-yl)phenyl]methyl]cycloheptanamine)

• Product Name: N-[[3-(1-methyltetrazol-5-yl)phenyl]methyl]cycloheptanamine
• CAS No: 179056-46-3
• MF: C₁₆H₂₃N₅
• MW: 285.387322664261
• CID: 6793769
• PubChem ID: 10850721
• Update Time: 2025-07-13

N-[[3-(1-methyltetrazol-5-yl)phenyl]methyl]cycloheptanamine Chemical and Physical Properties

Names and Identifiers

• Cycloheptyl-[3-(1-methyl-1H-tetrazol-5-yl)-benzyl]-amine
• N-[[3-(1-methyltetrazol-5-yl)phenyl]methyl]cycloheptanamine
• 179056-46-3
• MFCD34168978
• SCHEMBL8814155
• Cycloheptyl-[3-(1-methyl-1H-tetrazol-5-yl)-benzyl]-amine, 95%

• Inchi： 1S/C16H23N5/c1-21-16(18-19-20-21)14-8-6-7-13(11-14)12-17-15-9-4-2-3-5-10-15/h6-8,11,15,17H,2-5,9-10,12H2,1H3
• InChI Key： VRXSTCZDSLBWIM-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(C2=NN=NN2C)C=1)C1CCCCCC1

Computed Properties

• Exact Mass: 285.19534575g/mol
• Monoisotopic Mass: 285.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6Ų

Additional information on N-[[3-(1-methyltetrazol-5-yl)phenyl]methyl]cycloheptanamine

Comprehensive Overview of N-[[3-(1-methyltetrazol-5-yl)phenyl]methyl]cycloheptanamine (CAS No. 179056-46-3)

N-[[3-(1-methyltetrazol-5-yl)phenyl]methyl]cycloheptanamine, with the CAS number 179056-46-3, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a cycloheptanamine moiety with a 1-methyltetrazol-5-yl phenylmethyl group. Such a configuration makes it a subject of interest for its potential applications in drug discovery and molecular design.

The 1-methyltetrazole component is particularly noteworthy, as tetrazole derivatives are widely recognized for their bioisosteric properties, often serving as carboxylic acid substitutes in medicinal chemistry. This characteristic enhances the compound's relevance in the development of novel therapeutics, especially in areas like enzyme inhibition and receptor modulation. Researchers are increasingly exploring its utility in targeting specific biological pathways, aligning with current trends in precision medicine and personalized therapeutics.

In the context of modern drug development, N-[[3-(1-methyltetrazol-5-yl)phenyl]methyl]cycloheptanamine stands out due to its potential role in addressing unmet medical needs. For instance, its structural attributes may lend themselves to applications in neurological disorders or metabolic diseases, areas where small-molecule inhibitors are in high demand. The compound's lipophilicity and molecular weight also make it a candidate for optimizing drug-like properties, a key focus in contemporary pharmacokinetic studies.

From a synthetic chemistry perspective, the preparation of CAS 179056-46-3 involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. The incorporation of the tetrazole ring demands specialized reagents and catalysts, reflecting the compound's complexity. This aspect is particularly relevant to researchers seeking scalable synthesis methods or green chemistry alternatives, both of which are trending topics in the chemical industry.

The growing interest in N-[[3-(1-methyltetrazol-5-yl)phenyl]methyl]cycloheptanamine is also evident in its frequent appearance in patent literature and academic publications. Its potential as a building block for more complex molecules underscores its value in fragment-based drug design, a strategy gaining traction in high-throughput screening campaigns. Additionally, the compound's structure-activity relationship (SAR) studies are likely to provide insights into optimizing efficacy and reducing off-target effects, a critical consideration in modern pharmacology.

As the scientific community continues to explore the frontiers of chemical biology, compounds like 179056-46-3 are poised to play a pivotal role. Their ability to interact with biological targets in a selective manner aligns with the broader shift toward targeted therapies and biomarker-driven approaches. For researchers and industry professionals, understanding the properties and potential of this compound is essential for staying at the forefront of innovative drug development.

In summary, N-[[3-(1-methyltetrazol-5-yl)phenyl]methyl]cycloheptanamine (CAS No. 179056-46-3) represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its potential applications, makes it a compelling subject for further investigation. Whether in the context of drug discovery, molecular modeling, or synthetic methodology, this compound exemplifies the dynamic nature of modern scientific inquiry.